Cas no 2228408-56-6 (2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one)

• Product Name: 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one
• CAS No: 2228408-56-6
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 5993461
• PubChem ID: 137371488
• Update Time: 2025-05-21

2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one
• EN300-1979738
• 2228408-56-6
• SCHEMBL20599380

• Inchi： 1S/C8H9ClN2O/c1-5-2-3-6(7(12)4-10)8(9)11-5/h2-3H,4,10H2,1H3
• InChI Key： GROSIBUBSBNCAS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)C(CN)=O

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56Ų

Additional information on 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one

Introduction to 2-Amino-1-(2-Chloro-6-Methylpyridin-3-yl)ethan-1-one (CAS No. 2228408-56-6)

2-Amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one (CAS No. 2228408-56-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and cancer.

The molecular structure of 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one consists of a pyridine ring substituted with a chlorine atom and a methyl group, along with an amino and a ketone functional group. This combination of functional groups imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the pharmacological activities of 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent inhibitory effects on specific enzymes involved in neurodegenerative diseases. The compound has been shown to selectively target and inhibit monoamine oxidase B (MAO-B), an enzyme implicated in the pathogenesis of Parkinson's disease. This selective inhibition can potentially reduce the oxidative stress and neurotoxicity associated with MAO-B activity, thereby offering a promising therapeutic approach for managing Parkinson's disease.

In addition to its neuroprotective properties, 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one has also been investigated for its anticancer potential. Preclinical studies have indicated that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colorectal cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways. These findings suggest that 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one could be further developed as a novel anticancer agent.

The synthesis of 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-chloro-6-methylpyridine with an appropriate amino acid derivative, followed by deprotection steps to yield the final product. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production in pharmaceutical settings.

In terms of safety and toxicity, preliminary studies have indicated that 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one exhibits a favorable safety profile at therapeutic concentrations. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in human subjects. Ongoing clinical trials are currently investigating the compound's potential as a treatment for various diseases, with promising preliminary results reported.

The future prospects for 2-amino-1-(2-chloro-6-methylpyridin-3-yl)ethan-1-one are promising. Its unique chemical structure and diverse pharmacological activities make it a valuable candidate for further research and development. As more studies are conducted, it is likely that additional therapeutic applications will be discovered, potentially leading to new treatments for a wide range of medical conditions.

In conclusion, 2-amino-1-(2-chloro-6-methylpyridin-3-y l)ethan - 1 - one (CAS No. 2 2 8 408 - 5 6 - 6 strong > ) represents a significant advancement in the field of medicinal chemistry. Its potential as a neuroprotective agent and anticancer drug underscores its importance in pharmaceutical research. Continued investigation into its properties and applications will undoubtedly contribute to the development of innovative therapies for various diseases.